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Compound of Interest

Compound Name: Tetrahexylammonium hydroxide

Cat. No.: B098810

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. Tetrahexylammonium hydroxide, a strong organic base, requires careful
management due to its corrosive nature. This guide provides essential, immediate safety and
logistical information for its proper disposal.

Immediate Safety Considerations

Tetrahexylammonium hydroxide is classified as a corrosive material that can cause severe
skin burns and eye damage.[1][2] All handling and disposal procedures must be conducted with
appropriate personal protective equipment (PPE) and within a designated, well-ventilated area,
preferably a chemical fume hood.[3]

Key Hazard Information:
e GHS Classification: Skin Corrosion/Irritation, Category 1B.[1][2]

e Hazard Statement (H314): Causes severe skin burns and eye damage.[1][2]

Personal Protective Equipment (PPE)

When handling tetrahexylammonium hydroxide, the following PPE is mandatory to prevent
contact and exposure:[3][4][5][6]

e Eye and Face Protection: Chemical splash goggles and a face shield.[3]
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e Hand Protection: Chemical-resistant gloves (e.g., neoprene or silver shield). Always inspect
gloves for integrity before use.[7]

o Body Protection: A chemical-resistant apron or coveralls over a lab coat.[3][6]

o Respiratory Protection: If there is a risk of inhaling vapors or aerosols, use a suitable
respirator with an appropriate cartridge for organic vapors and bases.[7]

Properties of Tetrahexylammonium Hydroxide

A summary of the key physical and chemical properties of tetrahexylammonium hydroxide is
provided in the table below for easy reference.

Property Value

Molecular Formula C24H53NO

Molecular Weight 371.68 g/mol [8]

CAS Number 17756-56-8[8][9]

Appearance Colorless to pale yellow liquid[8]

Boiling Point 64.6 - 64.7 °C at 1,013 hPa (760 mmHg)[8]
Flash Point 11 °C[9]

Step-by-Step Disposal Procedure

Due to its hazardous nature and the lack of a universally recognized and safe neutralization
protocol for a standard laboratory setting, tetrahexylammonium hydroxide must be disposed
of as hazardous waste through a licensed environmental management company.[10][11]
Attempting to neutralize this strong organic base without a validated procedure can be
dangerous.

Phase 1: Waste Collection and Storage

o Designate a Waste Container:
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o Use a dedicated, properly labeled hazardous waste container made of a compatible
material, such as high-density polyethylene (HDPE).[10]

o The container must have a secure, tight-fitting lid.[12]
e Labeling:
o Affix a "Hazardous Waste" label to the container immediately.[12]

o The label must include:

The full chemical name: "Tetrahexylammonium hydroxide"

The concentration (if in solution)

The hazard characteristics (e.g., "Corrosive," "Toxic")

The date accumulation started.

The name of the principal investigator or lab supervisor.[10]

e Segregation and Storage:

[e]

Store the waste container in a designated, secure area, such as a satellite accumulation
area or a main hazardous waste storage area.[11]

o Crucially, segregate tetrahexylammonium hydroxide waste from incompatible materials,
especially strong acids and oxidizing agents, to prevent violent reactions.[4][13]

o Store the container in a secondary containment tray to prevent the spread of potential
spills.[3]

o Keep the container closed at all times, except when adding waste.[12]
Phase 2: Arranging for Disposal

o Contact Environmental Health and Safety (EHS):
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o Consult your institution's EHS department for specific guidance and procedures for
hazardous waste pickup.

o Provide them with all necessary information about the waste, including the chemical
name, quantity, and concentration.

o Professional Disposal:

o Your EHS department will coordinate with a licensed hazardous waste disposal contractor
for the collection, transportation, and ultimate disposal of the tetrahexylammonium
hydroxide waste.[11]

o These contractors are equipped to handle and treat corrosive and toxic chemical waste in
compliance with all federal, state, and local regulations.[10][11]

Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is critical.
e Evacuate and Alert:

o Alert all personnel in the immediate vicinity and evacuate the area if the spill is large or in
a poorly ventilated space.

o Contact your institution's emergency number and the EHS department.
o Control the Spill (if safe to do so):

o For small spills, and only if you are trained and equipped to do so, contain the spill using
an inert absorbent material such as sand, diatomaceous earth, or a commercial chemical
absorbent.[14] Do not use combustible materials like paper towels to absorb the spill.

o Wear the full PPE as described above.
e Cleanup and Decontamination:

o Carefully collect the absorbent material and place it in a labeled hazardous waste
container.
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o Clean the spill area thoroughly.
o All materials used for cleanup must be disposed of as hazardous waste.[14]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
tetrahexylammonium hydroxide.
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Tetrahexylammonium Hydroxide Disposal Workflow

Tetrahexylammonium Hydroxide Disposal Workflow
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Caption: Disposal workflow for Tetrahexylammonium Hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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